Cas no 50670-64-9 (5-Amino-2-methylbenzonitrile)

5-Amino-2-methylbenzonitrile Properties

Names and Identifiers

• 5-Amino-2-methylbenzonitrile
• 5-AMINO-2-METHYLBENZENECARBONITRILE 5-AMINO-2-METHYLBENZONITRILE
• 2-METHYL-5-AMINOBENZONITRILE
• 5-Amino-2-methylbenzenecarbonitrile
• Benzonitrile,5-amino-2-methyl-
• 5-Amino-o-tolunitrile
• 4-Amino-2-cyanotoluene
• 3-Cyano-4-methylaniline
• 5-amino-2-methyl-benzonitrile
• Benzonitrile, 5-amino-2-methyl-
• aminomethylbenzenecarbonitrile
• 3-Amino-6-methylbenzonitrile
• KSC494S5R
• YDZVQWCVKXYGIU-UHFFFAOYSA-N
• SBB00235
• SY004587
• AC-3300
• BB 0254037
• 50670-64-9
• J-516702
• SB75386
• MFCD00017608
• AM20050379
• DTXSID60370695
• F0001-1322
• JS-013C
• AKOS005072982
• 5-Amino-2-methylbenzonitrile, 97%
• CS-W013407
• A828236
• EN300-125747
• FT-0639925
• 5-azanyl-2-methyl-benzenecarbonitrile
• SCHEMBL61459
• CL8221
• 5-amino-2-methylbenzonitrile;
• DB-051817
• A2814
• 2-methyl-5-aminobenzonitrile
• +Expand

• MDL： MFCD00017608
• InChIKey： YDZVQWCVKXYGIU-UHFFFAOYSA-N
• Inchi： 1S/C8H8N2/c1-6-2-3-8(10)4-7(6)5-9/h2-4H,10H2,1H3
• SMILES： N([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C(C#N)C=1[H]

Computed Properties

• Exact Mass: 132.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.068748264g/mol
• Heavy Atom Count: 10
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.8

Experimental Properties

• LogP: 2.03008
• PSA: 49.81000
• Refractive Index: 1.6231 (estimate)
• Boiling Point: 110°C/22mmHg(lit.)
• Melting Point: 89.0 to 93.0 deg-C
• Flash Point: 135.4℃
• Color/Form: solid
• Solubility: Not available
• Density: 1.1083 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides